Cas no 2680552-95-6 (2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid)

• Product Name: 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid
• CAS No: 2680552-95-6
• MF: C₁₀H₉F₆N₃O₃
• MW: 333.187183141708
• CID: 5620956
• PubChem ID: 165929177
• Update Time: 2025-10-31

2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680552-95-6
• EN300-28295988
• 2-(2,2,2-trifluoroacetamido)-4-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid

• Inchi： 1S/C10H9F6N3O3/c11-9(12,13)6-4(3-17-19-6)1-2-5(7(20)21)18-8(22)10(14,15)16/h3,5H,1-2H2,(H,17,19)(H,18,22)(H,20,21)
• InChI Key： KUMXEUCFLZKWBW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCC(C(=O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 333.05481013g/mol
• Monoisotopic Mass: 333.05481013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid

Introduction to 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid (CAS No. 2680552-95-6)

2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid, identified by its CAS number 2680552-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an amide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The trifluoromethyl group is a key substituent in many pharmaceuticals due to its ability to modulate metabolic pathways and enhance binding affinity. In the context of 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid, this group is strategically positioned at the 3-position of the pyrazole ring, which may influence its interactions with biological targets. Additionally, the amide linkage in the molecule introduces a polar region that can facilitate hydrogen bonding, a critical factor in drug-receptor interactions.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Studies have demonstrated that pyrazole-based compounds exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid aligns well with these findings, suggesting potential applications in drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the trifluoromethyl and amide groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. For instance, further derivatization could enhance its solubility or improve its pharmacokinetic profile. Such flexibility is highly valued in pharmaceutical research, where optimizing drug candidates often involves iterative structural modifications.

In terms of synthetic chemistry, 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid represents an excellent scaffold for exploring new synthetic pathways. The combination of fluorinated and amide functionalities offers opportunities for developing novel synthetic strategies that could be applicable to other bioactive molecules. This underscores the compound's significance not only as a potential drug candidate but also as a valuable tool in synthetic organic chemistry.

The biological activity of this compound has been explored through various experimental approaches. Preliminary studies have indicated that it may interact with enzymes and receptors involved in critical biological pathways. For example, its structure resembles known inhibitors of certain metabolic enzymes, suggesting potential therapeutic benefits in modulating these pathways. Further investigation is warranted to elucidate its precise mechanism of action and therapeutic potential.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can significantly influence the reactivity and selectivity of organic molecules. In 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid, the trifluoromethyl group is expected to enhance binding affinity by stabilizing transition states and improving hydrophobic interactions with biological targets. This feature makes it an attractive candidate for developing high-affinity ligands.

Moreover, the amide group in the molecule can serve as a hinge region for designing molecules that interact with specific protein pockets. This concept is particularly relevant in structure-based drug design, where understanding the spatial arrangement of atoms within a target protein is crucial for rational drug design. The unique structural features of 2-(2,2,2-trifluoroacetamido)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid make it a promising candidate for such approaches.

Recent research has also highlighted the importance of fluorinated pyrazoles in developing antiviral and anticancer agents. The structural motif shared by CAS No. 2680552-95-6 suggests potential applications in these areas as well. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and its derivatives. Such efforts are essential for identifying lead compounds that can be further optimized for clinical use.

The synthesis of complex organic molecules like CAS No. 2680552-95-6 often requires multi-step reactions and careful optimization. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision. Techniques such as cross-coupling reactions and fluorochemical transformations are particularly relevant here, as they allow for the introduction of fluorinated and other functional groups into the molecular framework.

In conclusion,CAS No 2680552956 (also known as 10) represents a fascinating compound with significant potential in pharmaceutical research and development Its unique structural features offer opportunities for designing novel therapeutic agents with enhanced biological activity Its versatility in chemical modifications makes it an invaluable tool for synthetic chemists further exploration into its biological activity mechanism will undoubtedly uncover new avenues for drug discovery This underscores why such compounds continue to be at forefront innovation within medicinal chemistry field